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Compound of Interest

Compound Name: D-Mannitol-d8

Cat. No.: B1160541

Get Quote

Executive Summary & Immediate Directives
Status: D-Mannitol-d8 is a stable isotope-labeled compound. It is NON-RADIOACTIVE and

NON-HAZARDOUS under GHS and RCRA standards.

Core Directives:

DO NOT dispose of in radioactive waste streams. This incurs unnecessary costs and

regulatory complications.

DO NOT flush down laboratory drains, despite low toxicity. Adhere to "Zero Discharge" best

practices to manage Biological Oxygen Demand (BOD) loads.

DO segregate based on the solvent matrix (e.g., if dissolved in HPLC mobile phases).

Technical Context & Material Identification
To ensure proper handling, it is critical to distinguish D-Mannitol-d8 from radioactive

counterparts.
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Property
D-Mannitol
(Unlabeled)

D-Mannitol-d8

(Labeled)

Radioactive
Carbon (e.g.,

C-Mannitol)

CAS No. 69-65-8
N/A (or specific to

supplier)
Varies

Formula
(

C enriched)

Radiation None None (Stable Isotope) Beta Emitter

Hazards Low (Dust irritant) Low (Dust irritant) Radioactive

Waste Stream General Chemical General Chemical Radioactive Waste

Scientific Insight: Deuterium (

H) is a stable isotope of hydrogen. It does not undergo radioactive decay. Therefore, D-
Mannitol-d8 requires no Radiation Safety Officer (RSO) clearance for disposal unless your
facility has unique, hyper-strict internal protocols [1, 2].

Risk Assessment & Safety Profile
While D-Mannitol-d8 is chemically inert, standard laboratory hygiene prevents cross-

contamination and inhalation of fine particulates.

PPE Requirements: Nitrile gloves, safety glasses with side shields, and a standard lab coat.

Inhalation Risk: High concentrations of dust can cause mechanical irritation to the respiratory

tract. Use a fume hood when weighing large quantities.

Environmental Impact: Mannitol is biodegradable.[1] However, large quantities released into

waterways increase BOD, potentially harming aquatic life by depleting oxygen levels [3].

Disposal Workflows
Select the appropriate workflow based on the physical state and chemical matrix of the waste.
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Scenario A: Pure Solid Waste (Expired or Spilled)
Context: You have an expired vial or have cleaned up a powder spill.

Containment: Sweep up spilled powder or cap the expired vial.

Packaging: Place the material in a clear, sealable plastic bag or a wide-mouth high-density

polyethylene (HDPE) jar.

Labeling: Label as "Non-Hazardous Chemical Waste - Solid." Explicitly write "D-Mannitol-
d8" to assist waste contractors in verifying it is not a controlled substance.

Disposal: Deposit in the laboratory's solid chemical waste bin for incineration.

Scenario B: Aqueous Solutions (Stock Solutions)
Context: Leftover D-Mannitol-d8 dissolved in pure water or buffer.

Assessment: Verify no toxic buffers (e.g., azide) are present.

Segregation: Pour into the "Non-Hazardous Aqueous Waste" carboy.

Prohibition: Do not pour down the sink. While legally permissible in some jurisdictions due to

low toxicity, it violates standard GLP (Good Laboratory Practice) regarding chemical

inventory tracking and environmental stewardship.

Scenario C: Mixed Solvent Waste (HPLC/LC-MS Effluent)
Context: D-Mannitol-d8 mixed with Acetonitrile, Methanol, or Formic Acid.

The solvent dictates the hazard. The trace amount of D-Mannitol-d8 is irrelevant to the waste

classification.

Identify Solvent:

Halogenated:[2] (e.g., Methylene Chloride)

Halogenated Waste Stream.[2]
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Non-Halogenated: (e.g., Methanol, Acetonitrile)

Flammable/Organic Waste Stream.

Collection: Collect in approved solvent safety cans (e.g., Justrite containers).

Labeling: List the solvents as the primary constituents (e.g., "Acetonitrile 50%, Water 50%,

Trace D-Mannitol-d8").

Decision Logic Diagram
The following flowchart illustrates the decision-making process for compliant disposal.
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Waste: D-Mannitol-d8

Physical State?

Solid (Powder) Liquid (Solution)

Non-Haz Solid Waste
(Incineration) Solvent Matrix?

Aqueous (Water/Buffer)

Water Only

Organic / Mixed Solvents

HPLC Solvents

Non-Haz Aqueous Waste Halogenated?

Flammable Organic Waste

No (MeOH, ACN)

Halogenated Waste

Yes (DCM, Chloroform)
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Figure 1: Decision tree for classifying D-Mannitol-d8 waste based on physical state and

solvent composition.

Regulatory Compliance (US/Global)
EPA (RCRA): D-Mannitol is not listed as a P-list (acutely hazardous) or U-list (toxic) waste

[4]. It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (D001-

D043) unless mixed with solvents that do.

DOT (Department of Transportation): Not regulated as a hazardous material for transport.

TSCA (Toxic Substances Control Act): D-Mannitol is listed on the active inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1160541/docs#d-mannitol-d8-safe-handling-disposal-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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